8-methoxy-2-oxo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]chromene-3-carboxamide
• InChI: InChI=1S/C21H18N4O4/c1-28-18-6-2-4-14-10-17(21(27)29-19(14)18)20(26)23-8-9-25-13-16(12-24-25)15-5-3-7-22-11-15/h2-7,10-13H,8-9H2,1H3,(H,23,26)
• InChI Key: HUUZXLGIOZIYDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCN3C=C(C=N3)C4=CN=CC=C4
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol

Description

8-methoxy-2-oxo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H18N4O4 and its molecular weight is 390.399. The purity is usually 95%.
BenchChem offers high-quality 8-methoxy-2-oxo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-methoxy-2-oxo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallography and Structural Analysis

4-Oxo-N-phenyl-4H-chromene-2-carboxamide and Derivatives : The study of crystal structures of chromene derivatives, including 4-oxo-N-phenyl-4H-chromene-2-carboxamide and 7-methoxy-4-oxo-N-p-tolyl-4H-chromene-2-carboxamide, offers insights into their conformation and the impact of substituents on their crystal packing and stability. These compounds exhibit an anti-rotamer conformation around the C-N bond, with variations in the orientation of amide and pyran ring oxygen atoms, contributing to our understanding of molecular interactions and stability in chromene derivatives Reis et al., 2013.

Organic Synthesis

Synthesis of Chromenylpyrazolecarboxylates : The development of methods for synthesizing 2-oxo-2H-chromenylpyrazolecarboxylates involves [3 + 2] cycloaddition reactions. These compounds have been explored for their photophysical properties and potential anticancer activities, demonstrating the utility of chromene derivatives in synthesizing bioactive molecules Kumar et al., 2013.

Reaction of Push-Pull Enaminoketones : The synthesis of 4H-chromenes and 1H-benzo[f]chromenes from o-quinone methide precursors showcases the versatility of chromene derivatives in organic synthesis. This method leverages the reactivity of enaminoketones to create chromene structures, which can be further transformed into various heterocyclic compounds Lukashenko et al., 2017.

Photophysical Properties and Potential Applications

Anticancer Activity and Photophysical Properties : The synthesis and exploration of novel substituted 2-oxo-2H-chromenylpyrazolecarboxylates for their anticancer activity and photophysical properties (UV and fluorescence) highlight the potential of chromene derivatives in medicinal chemistry and material sciences. These studies can pave the way for the development of new therapeutic agents and fluorescent probes Kumar et al., 2013.